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Compound of Interest

Compound Name: 2-Hydroxynicotinaldehyde

Cat. No.: B1277654

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Hydroxynicotinaldehyde, ensuring compliance with safety protocols and minimizing
environmental impact.

Key Safety and Handling Information

2-Hydroxynicotinaldehyde is a compound that requires careful handling. It is known to cause
skin and serious eye irritation.[1][2][3] Therefore, appropriate personal protective equipment
(PPE), including gloves and eye protection, should be worn at all times when working with this
chemical.[1] Work should be conducted in a well-ventilated area to avoid inhalation of dust.[2]

[3]14]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-
Hydroxynicotinaldehyde.
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Property Value Source

Molecular Formula CeHsNO2 [4115][6]

Molecular Weight 123.11 g/mol [5]1[6]
Beige to light yellow

Appearance [1114]
powder/crystal

Melting Point 223 °C [41[6]

Storage Temperature 2-8°C [6]

Experimental Protocols: Proper Disposal
Procedures

The proper disposal of 2-Hydroxynicotinaldehyde is a critical aspect of laboratory safety. The
following step-by-step procedure should be followed.

Step 1: Waste ldentification and Segregation

» Solid Waste: Collect unused or contaminated solid 2-Hydroxynicotinaldehyde in a
designated, clearly labeled hazardous waste container.[1]

e Liquid Waste: Solutions containing 2-Hydroxynicotinaldehyde should be collected in a
separate, compatible, and clearly labeled liquid hazardous waste container.[1]

o Contaminated Materials: Any materials such as gloves, wipes, or filter paper that have come
into contact with the chemical should be considered contaminated and disposed of as solid
hazardous waste.

Step 2: Waste Container Management

o Ensure all waste containers are in good condition, compatible with the chemical, and have a
securely fitting lid.[1]

o Label all containers clearly with "Hazardous Waste" and the full chemical name: "2-
Hydroxynicotinaldehyde".[1]
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Step 3: Storage of Waste

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.[1] The storage area should be locked up.[3][4]

Step 4: Final Disposal

o The disposal of 2-Hydroxynicotinaldehyde waste must be handled by a licensed chemical
waste disposal company.[1] Do not dispose of this chemical down the drain or in regular
trash.[1][4]

» Follow your institution's specific procedures for arranging a hazardous waste pickup. This
typically involves completing a waste manifest form.[1]

Step 5: Empty Container Disposal
o For empty containers, triple rinse with a suitable solvent (e.g., ethanol or acetone).

o The first rinsate must be collected and disposed of as hazardous liquid waste.[1] Subsequent
rinses may be managed according to institutional guidelines.

e Puncture the container to prevent reuse.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Hydroxynicotinaldehyde.
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Caption: Workflow for the proper disposal of 2-Hydroxynicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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